Cas no 84083-03-4 (docosanoic acid, compound with 2-aminoethanol (1:1))

• Product name: docosanoic acid, compound with 2-aminoethanol (1:1)
• CAS No: 84083-03-4
• MF: C₂₂H₄₄O₂?C₂H₇NO
• MW: 401.66664
• CID: 888775
• PubChem ID: 44148277

docosanoic acid, compound with 2-aminoethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• docosanoic acid, compound with 2-aminoethanol (1:1)
• 2-aminoethanol,docosanoic acid
• SCHEMBL3338668
• EINECS 282-051-0
• NS00089886
• DTXSID90232959
• 84083-03-4

• Inchi： InChI=1S/C22H44O2.C2H7NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;3-1-2-4/h2-21H2,1H3,(H,23,24);4H,1-3H2
• InChI Key： QVUATPXGZQRMDK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(=O)O.C(CO)N

Computed Properties

• Exact Mass: 401.38689449g/mol
• Monoisotopic Mass: 401.38689449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų